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Compound of Interest

Compound Name: Propargyl-PEG4-mesyl ester

Cat. No.: B3092664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propargyl-PEG4-mesyl ester is a heterobifunctional linker commonly employed in

bioconjugation and drug delivery applications. Its structure incorporates a propargyl group for

click chemistry reactions, a tetraethylene glycol (PEG4) spacer to enhance hydrophilicity, and a

mesyl (methanesulfonyl) ester as a reactive leaving group for nucleophilic substitution.

Understanding the solubility and stability of this linker is critical for its effective use in

experimental design, ensuring reproducibility and the successful development of novel

therapeutics and research tools. This technical guide provides an in-depth overview of the

solubility and stability characteristics of Propargyl-PEG4-mesyl ester, including experimental

protocols for their determination.

Chemical Structure and Properties
Propargyl-PEG4-mesyl ester is a liquid at room temperature with a molecular weight of

approximately 310.11 g/mol . The PEG4 chain significantly influences its physicochemical

properties, particularly its solubility.

Caption: Key Properties of Propargyl-PEG4-Mesyl Ester.
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The solubility of Propargyl-PEG4-mesyl ester is a key consideration for its handling and use

in various reaction conditions. The presence of the hydrophilic PEG4 chain generally imparts

good solubility in a range of aqueous and organic solvents.

Qualitative Solubility
Based on data for structurally related compounds, Propargyl-PEG4-mesyl ester is expected

to be soluble in a variety of common laboratory solvents. The PEG units are known to increase

the solubility of molecules in aqueous environments[1]. A similar compound, Propargyl-PEG4-

acid, is reported to be soluble in water, dimethyl sulfoxide (DMSO), dichloromethane (DCM),

and dimethylformamide (DMF)[2].

Solvent Class Example Solvents Expected Solubility

Aqueous
Water, Phosphate-Buffered

Saline (PBS)
Soluble

Polar Aprotic
Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF)
Soluble

Chlorinated Dichloromethane (DCM) Soluble

Experimental Protocol for Quantitative Solubility
Determination (Shake-Flask Method)
To obtain precise solubility values, the shake-flask method is a reliable and widely used

technique[3][4].
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Preparation of Supersaturated Solution

Equilibration

Incubate with agitation

Phase Separation

Centrifugation or Filtration

Quantification of Solute

Analysis of supernatant (e.g., HPLC, UV-Vis)

Propargyl-PEG4-mesyl ester

Propargyl-PEG4-alcohol + Methanesulfonic acid

Hydrolysis (H2O)
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Method Development

Stability Study

Forced Degradation Studies
(Acid, Base, Oxidative, Thermal, Photolytic)

Chromatographic Separation of Degradants

Identify degradation products

Incubate Propargyl-PEG4-mesyl ester
under defined conditions (e.g., buffer, temp)

Validated Method

Sample at various time points

Analyze samples by validated HPLC method

Quantify remaining parent compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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